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Compound of Interest

Compound Name: 2-Fluorobenzyl olaparib-d4

Cat. No.: B12392352 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides a detailed, step-by-step procedure for the safe disposal of 2-
Fluorobenzyl olaparib-d4, a deuterated analog of the PARP inhibitor olaparib. Adherence to

these protocols is essential for minimizing risks and complying with regulatory standards.

Hazard Profile of Olaparib-d4

2-Fluorobenzyl olaparib-d4 is classified as a hazardous substance with the following key

characteristics identified in its Safety Data Sheet (SDS)[1]:

Toxicity: Toxic if swallowed[1][2].

Health Hazards: May damage fertility or the unborn child and causes damage to organs

through prolonged or repeated exposure[1].

Irritation: Causes skin and serious eye irritation, and may cause respiratory irritation[1].

Given these hazards, it is imperative that this compound be managed as hazardous waste from

the point of use through to its final disposal.

Quantitative Data Summary

While specific quantitative disposal limits are determined by local regulations, the hazard

classifications provide a clear directive for stringent waste management.
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Hazard
Classification

GHS Code Description Citation

Acute Toxicity (Oral) H301 Toxic if swallowed [1]

Reproductive Toxicity H360
May damage fertility

or the unborn child
[1]

Specific Target Organ

Toxicity (Repeated

Exposure)

H372

Causes damage to

organs through

prolonged or repeated

exposure

[1]

Skin Irritation H315 Causes skin irritation [1]

Eye Irritation H319
Causes serious eye

irritation
[1]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[1]

Experimental Protocol: Disposal Procedure for 2-Fluorobenzyl Olaparib-d4

This protocol outlines the standard operating procedure for the collection and disposal of 2-
Fluorobenzyl olaparib-d4 waste in a laboratory setting.

1.0 Personal Protective Equipment (PPE)

1.1 Before handling the compound or its waste, ensure all required PPE is worn as specified in

the SDS. This includes, but is not limited to:

Safety goggles or face shield[3].
Chemical-resistant gloves (e.g., nitrile)[3].
A lab coat[3].
Closed-toe shoes. 1.2 Work in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust or aerosols[3][4].

2.0 Waste Segregation and Collection
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2.1 Solid Waste: 2.1.1 Collect all solid waste contaminated with 2-Fluorobenzyl olaparib-d4,

including unused compound, contaminated filter paper, and disposable labware (e.g., pipette

tips, weighing boats). 2.1.2 Place this waste into a dedicated, clearly labeled hazardous waste

container. The container must be made of a material compatible with the chemical. 2.1.3 The

label should include:

The words "Hazardous Waste".
The full chemical name: "2-Fluorobenzyl olaparib-d4".
The associated hazards (e.g., "Toxic," "Reproductive Hazard").
The date the waste was first added to the container.

2.2 Liquid Waste: 2.2.1 Collect all liquid waste containing 2-Fluorobenzyl olaparib-d4, such

as solutions from experiments or contaminated solvents from cleaning glassware. 2.2.2 Pour

the liquid waste into a dedicated, sealed, and shatter-resistant hazardous waste container.

2.2.3 Ensure the container is properly labeled as described in section 2.1.3. 2.2.4 Crucially, do

not dispose of this chemical down the drain or in regular trash[1]. This is to prevent

contamination of water systems and harm to aquatic life[5].

2.3 Contaminated Sharps: 2.3.1 Any sharps (e.g., needles, razor blades) contaminated with 2-
Fluorobenzyl olaparib-d4 must be disposed of in a designated sharps container that is

puncture-resistant and leak-proof. 2.3.2 The sharps container must also be labeled as

hazardous waste with the chemical name and associated hazards.

3.0 Decontamination

3.1 Thoroughly decontaminate all non-disposable equipment and work surfaces that have

come into contact with the compound. 3.2 Use a suitable solvent (e.g., ethanol or isopropanol)

to wipe down surfaces, and collect the cleaning materials (e.g., wipes, paper towels) as solid

hazardous waste[4].

4.0 Storage and Disposal

4.1 Store the sealed and labeled hazardous waste containers in a designated, secure

secondary containment area away from incompatible materials. 4.2 Follow your institution's

specific procedures for arranging the pickup and disposal of hazardous chemical waste by a

licensed disposal company. 4.3 Complete all necessary waste disposal forms as required by

your institution's Environmental Health and Safety (EHS) department.
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with 2-Fluorobenzyl olaparib-d4.
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Caption: Workflow for the safe disposal of 2-Fluorobenzyl olaparib-d4 waste.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of 2-Fluorobenzyl olaparib-d4, thereby protecting themselves, their colleagues, and

the environment. Always consult your institution's specific EHS guidelines for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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